Cas no 1408076-30-1 (cis-4-amino-1-(trifluoromethyl)cyclohexanol)

• Product Name: cis-4-amino-1-(trifluoromethyl)cyclohexanol
• CAS No: 1408076-30-1
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD23106052
• CID: 4594920
• PubChem ID: 50989723
• Update Time: 2024-11-02

cis-4-amino-1-(trifluoromethyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• trans-4-Amino-1-(trifluoromethyl)cyclohexanol
• cis-4-Amino-1-(trifluoromethyl)cyclohexanol
• 4-amino-1-(trifluoromethyl)cyclohexan-1-ol
• 4-AMINO-1-(TRIFLUOROMETHYL)CYCLOHEXANOL
• Cyclohexanol, 4-amino-1-(trifluoromethyl)-, trans-
• cis-4-Amino-1-(trifluoromethyl)cyclohexan-1-ol
• trans-4-Amino-1-(trifluoromethyl)cyclohexan-1-ol
• AMY34309
• XQZKKRXYSBWMAL-UHFFFAOYSA-O
• 1408075-09-1
• SCHEMBL18987850
• tans-4-Amino-1-(trifluoromethyl)cyclohexanol
• P11967
• SB20776
• MFCD23106046
• AKOS025290342
• EN300-7398439
• DTXSID701261412
• MFCD23106052
• PB39111
• AS-34729
• (1r,4r)-4-amino-1-(trifluoromethyl)cyclohexanol
• (1S,4S)-4-AMINO-1-(TRIFLUOROMETHYL)CYCLOHEXAN-1-OL
• SY097137
• PB34825
• AKOS025290347
• 1202411-98-0
• EN300-79128
• AKOS017460818
• (1R,4R)-4-AMINO-1-(TRIFLUOROMETHYL)CYCLOHEXAN-1-OL
• EN300-1072072
• AS-34727
• (1s,4s)-4-amino-1-(trifluoromethyl)cyclohexanol
• SB20787
• 1408076-30-1
• Z1094758894
• Cyclohexanol, 4-amino-1-(trifluoromethyl)-, cis-
• SCHEMBL18987847
• SCHEMBL1543318
• CS-0057576
• CS-0047762
• MFCD16990789
• PB37355
• cis-4-amino-1-(trifluoromethyl)cyclohexanol

• MDL： MFCD23106052
• Inchi： 1S/C7H12F3NO/c8-7(9,10)6(12)3-1-5(11)2-4-6/h5,12H,1-4,11H2
• InChI Key： XQZKKRXYSBWMAL-UHFFFAOYSA-N
• SMILES： FC(C1(CCC(CC1)N)O)(F)F

Computed Properties

• Exact Mass: 183.08709849 g/mol
• Monoisotopic Mass: 183.08709849 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2
• Molecular Weight: 183.17